Cas no 730980-47-9 ((R)-6-Methylchroman-4-amine hydrochloride)

• Product Name: (R)-6-Methylchroman-4-amine hydrochloride
• CAS No: 730980-47-9
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 1026667
• PubChem ID: 57353234
• Update Time: 2025-05-17

(R)-6-Methylchroman-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6-Methylchroman-4-amine hydrochloride
• (4R)-6-methyl-3,4-dihydro-2H-chromen-4-amine,hydrochloride
• AM20041088
• (r)-6-methylchroman-4-amine hcl
• (R)-6-Methylchroman-4-aminehydrochloride
• AKOS015999729
• (4R)-6-methyl-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• DTXSID40722552
• (4R)-6-Methyl-3,4-dihydro-2H-1-benzopyran-4-amine--hydrogen chloride (1/1)
• 730980-47-9
• G75063

• MDL： MFCD21603625
• Inchi： 1S/C10H13NO.ClH/c1-7-2-3-10-8(6-7)9(11)4-5-12-10;/h2-3,6,9H,4-5,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： XDTASUXSWBNHHX-SBSPUUFOSA-N
• SMILES： Cl.O1C2C=CC(C)=CC=2[C@@H](CC1)N

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.27960

Additional information on (R)-6-Methylchroman-4-amine hydrochloride

Introduction to (R)-6-Methylchroman-4-amine hydrochloride (CAS No. 730980-47-9)

(R)-6-Methylchroman-4-amine hydrochloride (CAS No. 730980-47-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-6-Methylchroman-4-amine monohydrochloride, is a derivative of chroman, a class of compounds with a wide range of biological activities. The chiral nature of this molecule makes it particularly valuable in the development of enantiomerically pure drugs, which can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

The structure of (R)-6-Methylchroman-4-amine hydrochloride consists of a chroman ring with a methyl group at the 6-position and an amine group at the 4-position, which is protonated to form the hydrochloride salt. This unique structural arrangement contributes to its pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential in the treatment of neurological disorders, cardiovascular diseases, and other conditions where selective receptor modulation is crucial.

In the context of medicinal chemistry, the synthesis and characterization of (R)-6-Methylchroman-4-amine hydrochloride have been extensively studied. The chiral center at the 4-position is critical for its biological activity, and various synthetic routes have been developed to ensure high enantiomeric purity. One common approach involves the use of chiral auxiliaries or asymmetric catalysis to achieve selective synthesis. These methods not only enhance the yield and purity of the desired enantiomer but also reduce the environmental impact associated with traditional synthetic processes.

The pharmacological profile of (R)-6-Methylchroman-4-amine hydrochloride has been investigated in several preclinical studies. Research has shown that this compound exhibits potent activity at specific receptors, such as serotonin receptors (5-HT) and dopamine receptors (D2). These interactions suggest potential applications in the treatment of mood disorders, such as depression and anxiety, as well as neurodegenerative diseases like Parkinson's disease. Additionally, its ability to modulate ion channels and other cellular targets has been explored in the context of pain management and cardiovascular health.

Clinical trials are currently underway to evaluate the safety and efficacy of (R)-6-Methylchroman-4-amine hydrochloride in human subjects. Preliminary results from phase I trials have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its therapeutic potential, (R)-6-Methylchroman-4-amine hydrochloride has also been studied for its utility as a research tool. Its selective receptor binding properties make it an invaluable probe for investigating signal transduction pathways and receptor function in both in vitro and in vivo models. This has led to new insights into the molecular mechanisms underlying various diseases and has facilitated the discovery of novel therapeutic targets.

In conclusion, (R)-6-Methylchroman-4-amine hydrochloride (CAS No. 730980-47-9) represents a promising compound with significant potential in both research and clinical applications. Its unique structural features and pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new aspects of its biological activity, paving the way for innovative treatments and therapeutic strategies.